Benzoic acid, 3,5-disulfo-, disodium salt
Cat. No. B091236
CAS RN:
19089-55-5
M. Wt: 326.2 g/mol
InChI Key: NCBDBWXOBUXRIC-UHFFFAOYSA-L
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Description
Benzoic acid, 3,5-disulfo-, disodium salt, also known as Disodium hydrogen 3,5-disulphonatobenzoate, is a chemical compound with the molecular formula C7H4Na2O8S2 . It has a molecular weight of 326.2 g/mol . The IUPAC name for this compound is disodium;5-carboxybenzene-1,3-disulfonate .
Molecular Structure Analysis
The molecular structure of Benzoic acid, 3,5-disulfo-, disodium salt can be represented by the InChI string:InChI=1S/C7H6O8S2.2Na/c8-7(9)4-1-5(16(10,11)12)3-6(2-4)17(13,14)15;;/h1-3H,(H,8,9)(H,10,11,12)(H,13,14,15);;/q;2*+1/p-2 . The Canonical SMILES representation is C1=C(C=C(C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])C(=O)O.[Na+].[Na+] . Physical And Chemical Properties Analysis
The computed properties of Benzoic acid, 3,5-disulfo-, disodium salt include a molecular weight of 326.2 g/mol, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 8 . The compound has a rotatable bond count of 3 . The exact mass is 327.92994806 g/mol, and the monoisotopic mass is also 327.92994806 g/mol . The topological polar surface area is 163 Ų .Scientific Research Applications
1. Corrosion Inhibition
- Application Summary: Benzoic acid derivatives are used as corrosion inhibitors for AISI 316 stainless steel in hydrochloric acid medium .
- Methods of Application: The inhibition efficiency of benzoic acid and its derivatives was evaluated using weight loss (WL), open circuit potential (OCP), potentiodynamic polarization method, electrochemical impedance spectroscopy (EIS), and scanning electron microscopy (SEM) analysis .
- Results: The results showed that the inhibition efficiency of these inhibitors increased with the increase in concentration .
2. Raman Spectroscopic Overview
- Application Summary: Benzoic acid derivatives display diverse physical properties depending upon the nature and position of the functional groups .
- Methods of Application: The presence of non-bonded interactions that come into play because of various functional groups in these materials is discussed with the help of density functional theory calculations and Raman spectroscopic studies at ambient conditions and slightly elevated pressures .
- Results: The study provides an understanding of the influence of weak, non-bonded interactions in benzoic acid derivatives .
3. Biopharmaceutical Optimization
- Application Summary: Derivatives of benzoic acid, such as 3,5-dinitrobenzoic acid (DNBA), have been used in the synthesis of mixed-ligand metal complexes and organic salts to enhance water solubility and antimicrobial activity .
- Methods of Application: Monoethanolamine (MEA) is used as the complexing agent. The structures of the synthesized compounds are characterized by element analysis, FTIR, and X-ray crystallography .
- Results: The water solubility of the copper mixed-ligand complex and organic salt increased about four and eight times, respectively, with simultaneous enhancement of bioactivity .
4. Radical Decarboxylation
- Application Summary: Benzoic acid derivatives can undergo radical decarboxylation to afford synthetically useful aryl radicals .
- Methods of Application: Aliphatic acids activated through this pathway have been used successfully for radical addition reactions, carbometalation, and radical crossover .
- Results: This process can proceed at activation barriers of about 8–9 kcal/mol .
5. Synthesis of Mixed-ligand Metal Complexes
- Application Summary: Derivatives of benzoic acid, such as 3,5-dinitrobenzoic acid (DNBA), have been used in the synthesis of mixed-ligand metal complexes for biopharmaceutical optimization .
- Methods of Application: Monoethanolamine (MEA) is selected as the complexing agent. The structures of the synthesized compounds are characterized by element analysis, FTIR, and X-ray crystallography .
- Results: The water solubility of the copper mixed-ligand complex is increased about four times with simultaneous enhancement of the bioactivity .
6. Decarboxylative Hydroxylation
- Application Summary: Benzoic acid derivatives can undergo decarboxylative hydroxylation to afford synthetically useful aryl radicals .
- Methods of Application: Aliphatic acids activated through this pathway have been used successfully for radical addition reactions, carbometalation, and radical crossover .
- Results: This process can proceed at activation barriers of about 8–9 kcal/mol .
properties
IUPAC Name |
disodium;5-carboxybenzene-1,3-disulfonate |
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InChI |
InChI=1S/C7H6O8S2.2Na/c8-7(9)4-1-5(16(10,11)12)3-6(2-4)17(13,14)15;;/h1-3H,(H,8,9)(H,10,11,12)(H,13,14,15);;/q;2*+1/p-2 |
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InChI Key |
NCBDBWXOBUXRIC-UHFFFAOYSA-L |
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Canonical SMILES |
C1=C(C=C(C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])C(=O)O.[Na+].[Na+] |
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Molecular Formula |
C7H4Na2O8S2 |
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DSSTOX Substance ID |
DTXSID0066454 |
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Molecular Weight |
326.2 g/mol |
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Product Name |
Benzoic acid, 3,5-disulfo-, disodium salt | |
CAS RN |
19089-55-5, 83929-52-6 |
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